Cas no 886917-49-3 (1-(3,4-dimethoxyphenyl)({2-ethyl-6-hydroxy-1,2,4triazolo3,2-b1,3thiazol-5-yl})methylpiperidin-4-ol)

• Product Name: 1-(3,4-dimethoxyphenyl)({2-ethyl-6-hydroxy-1,2,4triazolo3,2-b1,3thiazol-5-yl})methylpiperidin-4-ol
• CAS No: 886917-49-3
• MF: C₂₀H₂₆N₄O₄S
• MW: 418.509843349457
• CID: 5477886
• Update Time: 2025-07-08

1-(3,4-dimethoxyphenyl)({2-ethyl-6-hydroxy-1,2,4triazolo3,2-b1,3thiazol-5-yl})methylpiperidin-4-ol Chemical and Physical Properties

Names and Identifiers

• 5-[(3,4-dimethoxyphenyl)-(4-hydroxypiperidin-1-yl)methyl]-2-ethyl-[1,3]thiazolo[3,2-b][1,2,4]triazol-6-ol
• 1-(3,4-dimethoxyphenyl)({2-ethyl-6-hydroxy-1,2,4triazolo3,2-b1,3thiazol-5-yl})methylpiperidin-4-ol

• Inchi： 1S/C20H26N4O4S/c1-4-16-21-20-24(22-16)19(26)18(29-20)17(23-9-7-13(25)8-10-23)12-5-6-14(27-2)15(11-12)28-3/h5-6,11,13,17,25-26H,4,7-10H2,1-3H3
• InChI Key： DEBXJJUNZHHCHI-UHFFFAOYSA-N
• SMILES： N1=C(CC)N=C2SC(C(C3=CC=C(OC)C(OC)=C3)N3CCC(O)CC3)=C(O)N12

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on 1-(3,4-dimethoxyphenyl)({2-ethyl-6-hydroxy-1,2,4triazolo3,2-b1,3thiazol-5-yl})methylpiperidin-4-ol

Compound CAS No 886917-49-3: 1-(3,4-Dimethoxyphenyl)({2-Ethyl-6-Hydroxy-1,2,4-Triazolo[3,2-b][1,3]Thiazol-5-Yl})Methylpiperidin-4-Ol

The compound with CAS No 886917-49-3, named 1-(3,4-Dimethoxyphenyl)({2-Ethyl-6-Hydroxy-1,2,4-Triazolo[3,2-b][1,3]Thiazol-5-Yl})Methylpiperidin-4-Ol, is a complex organic molecule with significant potential in the field of medicinal chemistry. This compound has been the subject of recent studies due to its unique structural features and promising biological activities.

The core structure of this compound consists of a piperidine ring substituted at the 4-position with a hydroxyl group (piperidin-4-ol). This moiety is connected via a methylene group to a triazolo-thiazole heterocycle (1,2,4-triazolo[3,2-b][1,3]thiazol), which is further substituted at the 2-position with an ethyl group and at the 6-position with a hydroxyl group. The triazolo-thiazole system is known for its potential to interact with various biological targets due to its aromaticity and hydrogen bonding capabilities.

Attached to the triazolo-thiazole ring is a 3,4-dimethoxyphenyl group via a methylene bridge. The presence of two methoxy groups on the phenyl ring suggests that this compound may exhibit enhanced bioavailability and stability due to the electron-donating effects of the methoxy substituents. Additionally, the dimethoxyphenyl group could contribute to pharmacokinetic properties such as absorption and distribution.

Recent research has focused on the biological activity of this compound. Studies have indicated that it may possess anti-inflammatory and antioxidant properties due to its ability to scavenge free radicals and inhibit pro-inflammatory enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). Furthermore, preliminary in vitro assays have shown potential antitumor activity against various cancer cell lines by inducing apoptosis through mitochondrial pathways.

The synthesis of this compound involves a multi-step process that includes nucleophilic substitution reactions and cyclization steps to form the triazolo-thiazole heterocycle. The use of transition metal catalysts has been reported in some synthesis protocols to enhance reaction efficiency and yield high-purity product.

In terms of pharmacokinetics, this compound has been shown to exhibit moderate solubility in aqueous solutions and good permeability across biological membranes. These properties suggest that it could be suitable for oral administration with appropriate formulation strategies.

Current research is also exploring the mechanism of action of this compound in cellular models. It appears to modulate signaling pathways such as MAPK/ERK and PI3K/AKT pathways, which are critical in regulating cell proliferation and survival. Additionally, it may interact with nuclear receptors such as PPARγ to exert its effects on inflammation and oxidative stress.

The toxicological profile of this compound has been assessed in preclinical studies using rodent models. Results indicate low acute toxicity at therapeutic doses; however, long-term studies are required to evaluate potential chronic effects.

In conclusion, CAS No 886917-49-3 represents a promising lead compound in drug discovery efforts targeting inflammatory diseases and cancer. Its unique combination of structural features and biological activities positions it as a candidate for further preclinical development.